Cas no 125756-66-3 (Lyciumin B)

• Product Name: Lyciumin B
• CAS No: 125756-66-3
• MF: C₄₄H₅₂N₁₀O₁₁
• MW: 896.944089889526
• CID: 197231
• PubChem ID: 14430292
• Update Time: 2025-06-25

Lyciumin B Chemical and Physical Properties

Names and Identifiers

• 1,16-Metheno-1,4,7,10,13-benzopentaazacyclooctadecine, cyclic peptide deriv.
• L-Tryptophan,L-valylglycyl-L-seryl-1-[carboxy[(5-oxo-L-prolyl-L-prolyl-L-tryptophyl)amino]methyl]-,(41&reg
• L-Tryptophan,L-valylglycyl-L-seryl-1-[carboxy[[N-[1-(5-oxo-L-prolyl)-L-prolyl]-L-tryptophyl]amino]methyl]-,cyclic (41&reg
• Lyciumin B
• 11-(hydroxymethyl)-2-[[3-(1H-indol-3-yl)-2-[[1-(5-oxopyrrolidine-2-carbonyl)pyrrolidine-2-carbonyl]amino]propanoyl]amino]-3,6,9,12-tetraoxo-5-propan-2-yl-1,4,7,10,13-pentazatricyclo[14.6.1.017,22]tricosa-16(23),17,19,21-tetraene-14-carboxylic acid
• CHEBI:185794
• AKOS040756590
• 125756-66-3
• DA-75211
• 11-(hydroxymethyl)-2-((3-(1H-indol-3-yl)-2-((1-(5-oxopyrrolidine-2-carbonyl)pyrrolidine-2-carbonyl)amino)propanoyl)amino)-3,6,9,12-tetraoxo-5-propan-2-yl-1,4,7,10,13-pentazatricyclo(14.6.1.017,22)tricosa-16(23),17,19,21-tetraene-14-carboxylic acid
• L-Tryptophan,L-valylglycyl-L-seryl-1-[carboxy[(5-oxo-L-prolyl-L-prolyl-L-tryptophyl)amino]methyl]-,(41(R)1)-lactam

• Inchi： 1S/C44H52N10O11/c1-22(2)36-41(61)46-19-35(57)48-31(21-55)39(59)50-30(44(64)65)17-24-20-54(32-11-6-4-9-26(24)32)37(42(62)51-36)52-38(58)29(16-23-18-45-27-10-5-3-8-25(23)27)49-40(60)33-12-7-15-53(33)43(63)28-13-14-34(56)47-28/h3-6,8-11,18,20,22,28-31,33,36-37,45,55H,7,12-17,19,21H2,1-2H3,(H,46,61)(H,47,56)(H,48,57)(H,49,60)(H,50,59)(H,51,62)(H,52,58)(H,64,65)
• InChI Key： BWRVBFMWWHWLBW-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(N1)=O)N1CCCC1C(NC(C(NC1C(NC(C(NCC(NC(CO)C(NC(C(=O)O)CC2=CN1C1C=CC=CC=12)=O)=O)=O)C(C)C)=O)=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 896.38170251 g/mol
• Monoisotopic Mass: 896.38170251 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 65
• Rotatable Bond Count: 10
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 302
• Molecular Weight: 896.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides

Additional information on Lyciumin B

Lyciumin B: A Comprehensive Overview

Lyciumin B, also known by its CAS number 125756-66-3, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound is primarily isolated from the plant species *Lycium barbarum*, commonly known as wolfberry, which has been traditionally used in Chinese medicine for its health benefits. Recent advancements in analytical techniques have enabled researchers to delve deeper into the structural elucidation and pharmacological activities of Lyciumin B, revealing its potential applications in various therapeutic areas.

Lyciumin B belongs to the class of phenolic compounds, which are known for their antioxidant properties. Studies have demonstrated that this compound exhibits potent antioxidant activity, making it a promising candidate for combating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. The molecular structure of Lyciumin B includes a unique arrangement of phenolic rings and glycosidic bonds, which contribute to its bioavailability and stability within biological systems.

One of the most recent breakthroughs in Lyciumin B research is its potential role in anti-inflammatory therapy. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro. These findings suggest that Lyciumin B could be a natural alternative to synthetic anti-inflammatory drugs, offering a safer profile with fewer side effects.

In addition to its antioxidant and anti-inflammatory properties, Lyciumin B has also been investigated for its potential anticancer activity. Research conducted in 2023 revealed that this compound induces apoptosis in various cancer cell lines, including breast and liver cancer cells, by modulating key signaling pathways such as the PI3K/Akt pathway. These results highlight the need for further clinical trials to explore the efficacy of Lyciumin B as a chemotherapeutic agent.

The pharmacokinetic profile of Lyciumin B is another area of active research. Studies have shown that this compound exhibits moderate bioavailability when administered orally, with peak plasma concentrations observed within 2-4 hours post-administration. Its metabolism involves phase II conjugation reactions, primarily mediated by UDP-glucuronosyltransferases, which enhance its solubility and facilitate excretion.

From an agricultural perspective, the cultivation of *Lycium barbarum* for the extraction of Lyciumin B has become increasingly popular due to the rising demand for natural health products. Advances in agronomic practices and biotechnological interventions have significantly improved the yield and quality of wolfberry crops, ensuring a sustainable supply chain for this valuable compound.

In conclusion, Lyciumin B (CAS No. 125756-66-3) represents a multifaceted bioactive compound with immense therapeutic potential. Its antioxidant, anti-inflammatory, and anticancer properties, coupled with favorable pharmacokinetic characteristics, position it as a promising candidate for future drug development. As research continues to unfold, Lyciumin B is poised to make significant contributions to the field of natural product-based therapeutics.